Dipotassium;platinum(2+);tetrathiocyanate

Specification

• CAS No.: 14244-61-2
• Molecular Formula: C4K2N4PtS4
• Molecular Weight: 505.6 g/mol
• IUPAC Name: dipotassium;platinum(2+);tetrathiocyanate
• Standard InChI: InChI=1S/4CHNS.2K.Pt/c4*2-1-3;;;/h4*3H;;;/q;;;;2*+1;+2/p-4
• Standard InChI Key: HFSDIGGSMJDZEA-UHFFFAOYSA-J
• Isomeric SMILES: C(#N)[S-].C(#N)[S-].C(#N)[S-].C(#N)[S-].[K+].[K+].[Pt+2]
• SMILES: C(#N)[S-].C(#N)[S-].C(#N)[S-].C(#N)[S-].[K+].[K+].[Pt+2]
• Canonical SMILES: C(#N)[S-].C(#N)[S-].C(#N)[S-].C(#N)[S-].[K+].[K+].[Pt+2]

Introduction

Dipotassium;platinum(2+);tetrathiocyanate is a coordination compound with the chemical formula $K_2[Pt(SCN)_4]$. It consists of a platinum(II) ion coordinated to four thiocyanate ligands, with two potassium ions balancing the charge. This compound belongs to the family of platinum-based coordination complexes, which are widely studied for their unique chemical, catalytic, and biological properties.

Laboratory Synthesis

The compound can be synthesized through the following reaction:

• Dissolve potassium thiocyanate ($KSCN$) in water.

• Add a solution of platinum(II) chloride ($PtCl_2$).

• Stir the mixture at room temperature until the reaction completes.

• Filter out any insoluble impurities.

• Evaporate the solvent to isolate the crystalline product.

Industrial Production

Industrial synthesis involves:

• High-purity reagents to ensure product quality.

• Automated systems for consistent mixing and reaction conditions.

• Advanced filtration and drying techniques to yield pure crystals.

Catalysis

• Hydration Reactions: Acts as a catalyst in converting nitriles to amides under mild conditions.

• Organic Synthesis: Facilitates various transformations in synthetic organic chemistry.

Biological Studies

• DNA Binding: Forms stable complexes with DNA, disrupting replication and transcription processes.

• Anticancer Research: Exhibits cytotoxic effects on cancer cells by inducing apoptosis through reactive oxygen species (ROS) generation.

Material Science

The compound's stability and electronic properties make it valuable in material science applications, such as sensors and conductive materials.

Mechanism of Action

The biological activity is primarily attributed to its ability to form stable complexes with biomolecules:

• DNA Cross-linking: Inhibits replication and transcription.

• Protein Binding: Alters protein function, affecting cellular signaling pathways.

Cytotoxicity Studies

In vitro studies show significant cytotoxic activity against cancer cell lines at concentrations as low as 50 µM after 48 hours of exposure.

Compound	Mechanism	IC50 (µM)	Applications
Dipotassium;platinum(2+);tetrathiocyanate	DNA cross-linking	~50	Anticancer research
Cisplatin	DNA cross-linking	~10	Cancer chemotherapy

Oxidation

Oxidizing agents like hydrogen peroxide can convert it into higher oxidation state platinum complexes.

Reduction

Reducing agents such as sodium borohydride can reduce it to lower oxidation state species.

Ligand Substitution

The thiocyanate ligands can be replaced by other ligands (e.g., phosphines or halides) under appropriate conditions, forming new coordination compounds.

Case Study 1: Catalytic Hydration of Nitriles

A study demonstrated that this compound catalyzed the conversion of acetonitrile to acetamide with high selectivity (84% yield) at elevated temperatures (~76°C).

Case Study 2: Anticancer Efficacy

Animal models treated with this compound showed reduced tumor sizes compared to control groups, with histological analysis confirming extensive apoptosis in tumor tissues.

Comparison with Similar Compounds

Compound Name	Central Metal	Ligands	Applications
Dipotassium;platinum(2+);tetrathiocyanate	Platinum (Pt)	Thiocyanate	Catalysis, anticancer
Potassium tetracyanonickelate(II)	Nickel (Ni)	Cyanide	Electrochemistry
Potassium tetracyanopalladate(II)	Palladium (Pd)	Cyanide	Catalysis

Dipotassium;platinum(2+);tetrathiocyanate is unique due to its platinum content, which imparts distinct chemical reactivity and biological activity compared to its nickel or palladium analogs.